Cas no 1795301-48-2 (3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione)

3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione is a heterocyclic compound featuring a thiazolidinedione core linked to a substituted pyrrolidine and pyridine moiety. This structure confers potential bioactivity, particularly in metabolic regulation, given the known pharmacological relevance of thiazolidinedione derivatives. The methylthio and carbonyl functional groups enhance its binding affinity and selectivity toward biological targets. Its synthetic versatility allows for further derivatization, making it valuable in medicinal chemistry research. The compound's stability and solubility profile facilitate in vitro and in vivo studies, supporting investigations into enzyme modulation or receptor interactions. Its precise mechanism and applications remain subject to further research, but its structural features suggest promise in drug discovery.
3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione structure
1795301-48-2 structure
Product Name:3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione
CAS No:1795301-48-2
MF:C14H15N3O3S2
MW:337.41720032692
CID:5368219
Update Time:2025-06-11

3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

    • 3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione
    • Inchi: 1S/C14H15N3O3S2/c1-21-12-10(3-2-5-15-12)13(19)16-6-4-9(7-16)17-11(18)8-22-14(17)20/h2-3,5,9H,4,6-8H2,1H3
    • InChI Key: JUHSLGWWEZCJTO-UHFFFAOYSA-N
    • SMILES: S1CC(=O)N(C2CCN(C(C3=CC=CN=C3SC)=O)C2)C1=O

Computed Properties

  • Exact Mass: 337.055
  • Monoisotopic Mass: 337.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121A^2

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 550.3±60.0 °C(Predicted)
  • pka: 2.27±0.10(Predicted)

3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione Pricemore >>

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Additional information on 3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione

Comprehensive Overview of 3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione (CAS No. 1795301-48-2)

The compound 3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione (CAS No. 1795301-48-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique thiazolidinedione core and pyridine-pyrrolidine hybrid scaffold, this compound exhibits potential applications in drug discovery, particularly in targeting metabolic disorders and inflammatory pathways. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments addressing diabetes, obesity, and chronic inflammation. 3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione aligns with these trends due to its PPAR (Peroxisome Proliferator-Activated Receptor)-modulating properties. PPAR agonists are a hot topic in precision medicine, as they regulate lipid metabolism and glucose homeostasis, making this compound a candidate for next-generation metabolic syndrome therapies.

The synthesis of CAS No. 1795301-48-2 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its methylthio and carbonyl functional groups contribute to its bioavailability and binding affinity, which are critical for drug-likeness assessments. Computational studies, such as molecular docking and QSAR modeling, further highlight its potential interactions with biological targets like PPARγ and NF-κB.

From an industrial perspective, scalability and green chemistry principles are pivotal for producing 3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione. Innovations in catalytic methods and solvent-free synthesis are reducing environmental impact while maintaining yield purity—a priority for sustainable pharmaceutical manufacturing. These advancements address growing consumer and regulatory demands for eco-friendly drug development.

Analytical characterization of this compound employs techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with ICH guidelines for impurity profiling. Its stability under varying pH and temperature conditions is also a key focus, particularly for formulation scientists designing oral or injectable delivery systems. Such data is vital for preclinical trials and eventual FDA submissions.

Beyond therapeutics, CAS No. 1795301-48-2 is studied in chemical biology for probing enzyme mechanisms and signal transduction pathways. Its thiazolidinedione moiety is known to interact with redox-sensitive proteins, suggesting applications in oxidative stress research—a trending area linked to aging and neurodegenerative diseases. Collaborations between academia and biotech firms are accelerating its translational potential.

In summary, 3-[1-[[2-(Methylthio)-3-pyridinyl]carbonyl]-3-pyrrolidinyl]-2,4-thiazolidinedione represents a versatile scaffold with multifaceted applications. Its integration into AI-driven drug design platforms and high-throughput screening libraries underscores its relevance in modern biomedical innovation. As research progresses, this compound may emerge as a cornerstone in tackling global health challenges.

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